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Compound of Interest

Compound Name: Tartronic acid

Cat. No.: B1195899

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
hydroxypropanedioic acid, also known as tartronic acid or hydroxymalonic acid. The
information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific disciplines where the precise
understanding of this molecule's characteristics is crucial.

Core Physical Properties

2-Hydroxypropanedioic acid is a dicarboxylic acid that is malonic acid substituted by a hydroxy
group at the second carbon position.[1] It presents as a white, crystalline solid and is known to
be a plant metabolite.[1]

Quantitative Physical Properties

The following tables summarize the key quantitative physical properties of 2-
hydroxypropanedioic acid, compiled from various chemical databases and literature sources.
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Property Value

Molecular Formula C3H40s

Molecular Weight 120.06 g/mol

Appearance White to off-white crystalline solid
Melting Point 158-160 °C (with decomposition)[2][3]

Boiling Point (Predicted)

471.4 +£30.0 °C

Water Solubility

Soluble

Alcohol Solubility

Soluble

Ether Solubility

Anhydrous form is soluble

pKai

2.42 (at 25 °C)

pKaz

4.54 (at 25 °C)

Thermodynamic Property

Value

Standard Enthalpy of Formation (solid)

-1068.40 + 1.40 kJ/mol

Enthalpy of Sublimation

116.40 = 0.30 kJ/mol

Enthalpy of Fusion

15.46 kJ/mol

Experimental Protocols

This section outlines the general methodologies for determining the key physical properties of

2-hydroxypropanedioic acid.

Melting Point Determination

The melting point of 2-hydroxypropanedioic acid is determined using the capillary method with

a melting point apparatus.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 2-hydroxypropanedioic acid is
packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower, more precise heating rate
(e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transitioned to a liquid is recorded as the end of the melting range. For 2-
hydroxypropanedioic acid, decomposition is observed during melting.

Sample Preparation Measurement
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Experimental workflow for melting point determination.

Solubility Determination

The solubility of 2-hydroxypropanedioic acid in various solvents is determined through
standardized dissolution tests.

Methodology:

e Solvent Selection: A range of solvents, including water, ethanol, and diethyl ether, are used
for the analysis.

o Sample Preparation: A known mass of 2-hydroxypropanedioic acid is added to a measured
volume of the selected solvent at a constant temperature.
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» Equilibration: The mixture is agitated for a sufficient period to ensure equilibrium is reached.

e Analysis: The concentration of the dissolved solute in the saturated solution is determined.
This can be achieved by gravimetric analysis of the undissolved solid or by analytical
techniques such as HPLC to quantify the solute in the liquid phase. The process is repeated
at different temperatures to generate a solubility curve.

pKa Determination

The acid dissociation constants (pKa) of 2-hydroxypropanedioic acid are determined by
potentiometric titration.

Methodology:

o Solution Preparation: A standard solution of 2-hydroxypropanedioic acid is prepared in
deionized water.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of
known concentration.

e pH Monitoring: The pH of the solution is monitored continuously throughout the titration using
a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH of the solution against the
volume of titrant added. The pKa values correspond to the pH at the half-equivalence points
of the titration curve. For a dicarboxylic acid like 2-hydroxypropanedioic acid, two inflection
points will be observed, corresponding to its two pKa values.

Preparation

Data Analysis

Standardize Base Titrant ﬁ Titration

Titrate with Base - Monitor pH | Plot Titration Curve P Determine Half-Equivalence Points
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Experimental workflow for pKa determination.

Crystal Structure Determination

The crystal structure of 2-hydroxypropanedioic acid has been determined by single-crystal X-
ray diffraction.

Methodology:

o Crystal Growth: Single crystals of 2-hydroxypropanedioic acid suitable for X-ray diffraction
are grown from a supersaturated solution, often by slow evaporation of the solvent.

o Data Collection: A selected crystal is mounted on a goniometer and irradiated with a
monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

 Structure Solution and Refinement: The positions of the atoms in the crystal lattice are
determined from the intensities of the diffracted X-rays. This initial model is then refined to
best fit the experimental data. The study by Roelofsen et al. (1978) investigated the crystal
structure of hydroxymalonic acid at both 20 °C and -150 °C.[4]

Biological Context and Signaling

While 2-hydroxypropanedioic acid is not a classical signaling molecule with a dedicated
receptor and downstream cascade, it does participate in metabolic pathways. For instance, it is
involved in tartaric acid metabolism in some microorganisms.[5] More recently, studies have
explored its role in lipogenesis, where it has been shown to promote the process by serving as
a substrate for fatty acid synthesis and inhibiting CPT-1[3.[6] This is achieved by upregulating
acetyl-CoA and malonyl-CoA.[6]
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Metabolic influence of 2-hydroxypropanedioic acid on lipogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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